Cas no 4228-66-4 (3-(3,4-dihydroxyphenyl)-2-oxo-propanoic acid)

• Product Name: 3-(3,4-dihydroxyphenyl)-2-oxo-propanoic acid
• CAS No: 4228-66-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• MDL: MFCD08460177
• CID: 330413
• PubChem ID: 165198
• Update Time: 2025-04-19

3-(3,4-dihydroxyphenyl)-2-oxo-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxyphenylpyruvic acid
• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid
• 3-(3,4-Dihydroxyphenyl)pyruvic acid
• Pyruvicacid, (3,4-dihydroxyphenyl)- (6CI,7CI,8CI)
• 3-(3,4-dihydroxyphenyl)-2-oxo-propanoic acid
• CHEBI:19891
• SCHEMBL1331519
• AKOS015889780
• A801974
• 3,4-Dihydroxyphenylacetylformic acid
• Benzenepropanoic acid, 3,4-dihydroxy-alpha-oxo-
• DS-17541
• 4228-66-4
• DHPPA
• C04045
• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoic acid #
• 3-(3,4-Dihydroxyphenyl)-2-oxopropanoicacid
• Q27109260
• FT-0655694
• F15598
• 3,4-dihydroxyphenyltyruvic acid
• beta-(3,4-dihydroxylphenyl)pyruvic Acid
• CS-0157104
• EN300-1831178
• 109170-71-0
• 3,4-dihydroxy-alpha-oxobenzenepropanoic acid
• A872916
• 3-[3,4-bis(oxidanyl)phenyl]-2-oxidanylidene-propanoic acid
• MFCD08460177
• Benzenepropanoic acid, 3,4-dihydroxy-.alpha.-oxo-
• DTXSID70962409
• 3-(3,4-dihydroxy-phenyl)-2-oxo-propionic acid
• 4,5-Dihydroxyphenylacetylformic acid
• DB-135435
• DTXCID901390217

• MDL： MFCD08460177
• Inchi： 1S/C9H8O5/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,10-11H,4H2,(H,13,14)
• InChI Key： LQQFFJFGLSKYIR-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 196.037
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Density: 1.540±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-192 º C (decomposition)
• Boiling Point: 447.3°C at 760 mmHg
• Flash Point: 447.3 °C at 760 mmHg
• Refractive Index: 1.638
• Solubility: Dissolution (55 g/l) (25 º C),
• PSA: 94.83000
• LogP: 0.29400

3-(3,4-dihydroxyphenyl)-2-oxo-propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives